5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 5-ethyl-1-(2-fluorophenyl)triazole-4-carboxylic acid
• InChI: InChI=1S/C11H10FN3O2/c1-2-8-10(11(16)17)13-14-15(8)9-6-4-3-5-7(9)12/h3-6H,2H2,1H3,(H,16,17)
• InChI Key: LZSXQBNAEBMEGW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=NN1C2=CC=CC=C2F)C(=O)O
• Molecular Formula: C11H10FN3O2
• Molecular Weight: 235.21 g/mol

Description

5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the triazole family, which has been widely studied for their unique properties and diverse applications.

Scientific Research Applications

Antiviral Activity

The indole nucleus, present in this compound, has been associated with antiviral properties. For instance:

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Chemical Synthesis and Functionalization

Researchers can explore synthetic routes to modify the triazole-4-carboxylic acid portion, potentially yielding compounds with tailored properties.

Mechanism of Action

Target of Action

The primary targets of the compound “5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid” are currently unknown. This compound is a complex organofluorine compound , which means it contains at least one carbon-fluorine bond . Organofluorine compounds are known for their high stability and unique properties, which can make them useful in various applications, including medicinal chemistry . .

Biochemical Pathways

Without specific studies, it’s difficult to determine the exact biochemical pathways affected by this compound. It’s known that organofluorine compounds can have diverse effects on biological systems due to their unique properties .